8-(3,5-dimethyl-1H-pyrazol-1-yl)-1-isobutyl-3-methyl-7-(3-phenylpropyl)-1H-purine-2,6(3H,7H)-dione

• IUPAC Name: 8-(3,5-dimethylpyrazol-1-yl)-3-methyl-1-(2-methylpropyl)-7-(3-phenylpropyl)purine-2,6-dione
• InChI: InChI=1S/C24H30N6O2/c1-16(2)15-29-22(31)20-21(27(5)24(29)32)25-23(30-18(4)14-17(3)26-30)28(20)13-9-12-19-10-7-6-8-11-19/h6-8,10-11,14,16H,9,12-13,15H2,1-5H3
• InChI Key: JXVDKMNDOBHVGM-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=NN1C2=NC3=C(N2CCCC4=CC=CC=C4)C(=O)N(C(=O)N3C)CC(C)C)C
• Molecular Formula: C24H30N6O2
• Molecular Weight: 434.5 g/mol

Description

8-(3,5-dimethyl-1H-pyrazol-1-yl)-1-isobutyl-3-methyl-7-(3-phenylpropyl)-1H-purine-2,6(3H,7H)-dione is a useful research compound. Its molecular formula is C24H30N6O2 and its molecular weight is 434.544. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Structural Characterization

• The synthesis of carboxamide derivatives of benzo[b][1,6]naphthyridines and their cytotoxic activity against different cancer cell lines, showcasing the potent cytotoxic nature of some compounds with IC(50) values less than 10 nM (Deady et al., 2003).
• Structural characterization of pyrazol-1′-ylpyrazolo[1,5-a]pyrimidines, indicating the importance of regioisomer formation in chemical reactions (Aggarwal et al., 2009).

Metal Complexes and Base Pair Modeling

• Development of metal complexes of 6-pyrazolylpurine derivatives as models for metal-mediated base pairs, suggesting potential applications in nucleic acid research and the design of new molecular recognition systems (Sinha et al., 2015).

Anticancer, Anti-HIV, and Antimicrobial Activities

• Investigation into the synthesis and biological activities of tricyclic triazino and triazolo[4,3-e]purine derivatives, highlighting the anticancer, anti-HIV-1, and antimicrobial potential of some compounds (Ashour et al., 2012).

Green Chemistry and Catalysis

• The role of theophylline as a green catalyst in the synthesis of spiro[benzo[a]pyrano[2,3-c]phenazine] and benzo[a]pyrano[2,3-c]phenazine derivatives, emphasizing the application of eco-friendly catalysis in organic synthesis (Yazdani-Elah-Abadi et al., 2017).